Cas no 153912-60-8 ((1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol)

(1,5-Dimethyl-1H-pyrazol-3-yl)methanol is a versatile pyrazole derivative with a hydroxymethyl functional group at the 3-position, offering utility as an intermediate in organic synthesis and pharmaceutical applications. Its structured pyrazole core provides stability, while the hydroxyl group enhances reactivity for further functionalization, such as esterification or etherification. The compound’s defined molecular architecture ensures consistent performance in heterocyclic chemistry, particularly in the development of biologically active molecules. Its moderate polarity and solubility in common organic solvents facilitate handling in synthetic workflows. The presence of methyl substituents at the 1- and 5-positions further influences steric and electronic properties, making it a valuable building block for tailored chemical modifications.
(1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol structure
153912-60-8 structure
Product Name:(1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol
CAS No:153912-60-8
MF:C6H10N2O
MW:126.156401157379
MDL:MFCD03659702
CID:134287
PubChem ID:2776366
Update Time:2025-06-09

(1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol Chemical and Physical Properties

Names and Identifiers

    • (1,5-DIMETHYL-1H-PYRAZOL-3-YL)METHANOL
    • 1,5-Dimethyl-1H-pyrazol-3-yl-methanol
    • (1,5-dimethylpyrazol-3-yl)methanol
    • 1,5-DIMETHYL-3-(HYDROXYMETHYL)-1H-PYRAZOLE
    • 1H-Pyrazole-3-methanol,1,5-dimethyl-
    • 1H-Pyrazole-3-methanol,1,5-dimethyl
    • 1-methyl-3-hydroxymethyl-5-methylpyrazole
    • AKOS PAO-0060
    • 1,5-DIMETHYL-3-(HYDROXYMETHYL)PYRAZOLE
    • 1H-Pyrazole-3-methanol,1,5-dimethyl-(9CI)
    • 3-(Hydroxymethyl)-1,5-dimethyl-1H-pyrazole
    • (1,5-Dimethyl-1H-pyrazol-3-yl)methanol ,97%
    • 1,5-Dimethyl-1H-pyrazole-3-methanol
    • 3-HYDROXYMETHYL-1,5-DIMETHYL-1H-PYRAZOLE
    • 1,5-dimethylpyrazole-3-methanol
    • XJBMHIHXRARJJS-UHFFFAOYSA-N
    • 1,5 -dimethylpyrazole-3-methanol
    • SBB054817
    • 1,5-Dimethyl-3-hydroxymethylpyr
    • EN300-321937
    • SY064563
    • A853820
    • AMY32921
    • CS-0053665
    • SCHEMBL243540
    • MFCD03659702
    • AKOS003673787
    • 1,5-Dimethyl-3-hydroxymethylpyrazole
    • 153912-60-8
    • PS-4276
    • PB29273
    • W-205753
    • CHEMBL4587219
    • FT-0604501
    • AC-28104
    • DTXSID90380020
    • BP-11231
    • (1,5-dimethyl-1H-pyrazol-3-yl)methanol;1,5-Dimethyl-1H-pyrazole-3-methanol
    • STL583916
    • (1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol
    • MDL： MFCD03659702
    • Inchi： 1S/C6H10N2O/c1-5-3-6(4-9)7-8(5)2/h3,9H,4H2,1-2H3
    • InChI Key： XJBMHIHXRARJJS-UHFFFAOYSA-N
    • SMILES： OCC1C=C(C)N(C)N=1

Computed Properties

  • Exact Mass: 126.07900
  • Monoisotopic Mass: 126.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.2
  • Topological Polar Surface Area: 38
  • Molecular Weight: 126.16

Experimental Properties

  • Density: 1.13
  • Melting Point: 50 °C
  • Boiling Point: 248.6℃ at 760 mmHg
  • Flash Point: 104.1°C
  • Refractive Index: 1.543
  • PSA: 38.05000
  • LogP: 0.22080

(1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol Security Information

(1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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